Cas no 58751-83-0 (1-Propanone, 1,2-diphenyl-, (2R)-)

1-Propanone, 1,2-diphenyl-, (2R)- structure
58751-83-0 structure
Product Name:1-Propanone, 1,2-diphenyl-, (2R)-
CAS No:58751-83-0
MF:C15H14O
MW:210.271064281464
CID:341062
PubChem ID:10036024
Update Time:2025-04-19

1-Propanone, 1,2-diphenyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1,2-diphenyl-, (2R)-
    • DTXSID10434514
    • SCHEMBL10894082
    • 58751-83-0
    • Inchi: 1S/C15H14O/c1-12(13-8-4-2-5-9-13)15(16)14-10-6-3-7-11-14/h2-12H,1H3/t12-/m1/s1
    • InChI Key: CQLXSFDDEBUZQZ-GFCCVEGCSA-N
    • SMILES: O=C(C1C=CC=CC=1)[C@H](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 210.10452
  • Monoisotopic Mass: 210.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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